[2,2'-Biquinoline]-4,4'-dicarboxylic acid, disodium salt
Overview
Description
“[2,2’-Biquinoline]-4,4’-dicarboxylic acid, disodium salt” is a chemical compound with the molecular formula C20H10N2Na2O4 . It is also known as 2,2’-Bicinchoninic acid disodium salt, 4,4’-Dicarboxy-2,2’-biquinoline disodium salt, and Dipotassium 2,2’-biquinoline-4,4’-dicarboxylate trihydrate . This compound is used as a reagent for the absorbance-based measurement of protein .
Molecular Structure Analysis
The molecular structure of “[2,2’-Biquinoline]-4,4’-dicarboxylic acid, disodium salt” is represented by the SMILES string[K+].[K+].[H]O[H].[H]O[H].[H]O[H].[O-]C(=O)c1cc(nc2ccccc12)-c3cc(C([O-])=O)c4ccccc4n3
. This indicates the presence of two potassium ions, three water molecules, and a biquinoline structure with carboxylic acid groups. Physical And Chemical Properties Analysis
“[2,2’-Biquinoline]-4,4’-dicarboxylic acid, disodium salt” is a white to light yellow powder . It is soluble in water, particularly in 0.5% sodium bicarbonate solution . The compound has a molecular weight of 388.28 .Scientific Research Applications
- The BCA assay (bicinchoninic acid assay) is a popular method for quantifying total protein concentration in a solution . It provides a colorimetric readout based on the reduction of Cu²⁺ ions by proteins. The assay is compatible with samples containing up to 5% surfactants (detergents) and is less affected by protein compositional differences compared to Coomassie dye-based assays (such as Bradford). BCA assays offer greater protein-to-protein uniformity and are widely used in biochemistry and molecular biology research.
- Researchers employ the BCA assay to measure glycoside hydrolase (GH) activity, particularly on soluble polysaccharide substrates. By quantifying liberated reducing sugars, this assay provides a highly sensitive method for assessing enzyme activity . The BCA assay’s sensitivity makes it valuable for studying enzymatic processes.
Protein Quantification
Enzyme Activity Measurement
Mechanism of Action
Target of Action
BCA Disodium, also known as Disodium 2,2’-biquinoline-4,4’-dicarboxylate, primarily targets proteins . It is used as a reagent for determining protein concentration . Proteins reduce alkaline Cu (II) to Cu (I), which then complexes with BCA to form a purple complex . The absorbance at 562nm is directly proportional to protein concentration .
Mode of Action
BCA Disodium interacts with its protein targets through a colorimetric reaction . In the presence of proteins, BCA Disodium facilitates the reduction of Cu (II) to Cu (I). This Cu (I) then forms a complex with BCA, resulting in a color change from blue to purple . The intensity of this color change is directly proportional to the concentration of protein present .
Biochemical Pathways
The primary biochemical pathway affected by BCA Disodium is the protein quantification pathway . The interaction of BCA Disodium with proteins leads to the formation of a Cu (I)-BCA complex, which can be quantified colorimetrically . This allows for the measurement of protein concentration in a given solution .
Result of Action
The primary result of BCA Disodium’s action is the quantification of protein concentration . By interacting with proteins and inducing a color change, BCA Disodium allows for the measurement of protein concentration in a solution . This is particularly useful in biochemical research and clinical diagnostics.
Action Environment
The action of BCA Disodium can be influenced by various environmental factors. For instance, the pH of the solution can affect the efficiency of the colorimetric reaction . Additionally, the presence of other substances, such as detergents or reducing agents, can interfere with the reaction and affect the accuracy of protein quantification . Therefore, it is crucial to control these environmental factors to ensure the accurate functioning of BCA Disodium.
Safety and Hazards
While specific safety data for “[2,2’-Biquinoline]-4,4’-dicarboxylic acid, disodium salt” is not available, it’s generally recommended to avoid dust formation, ingestion, and inhalation of chemical compounds . In case of contact with skin or eyes, it’s advised to wash off immediately with plenty of water .
properties
IUPAC Name |
disodium;2-(4-carboxylatoquinolin-2-yl)quinoline-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12N2O4.2Na/c23-19(24)13-9-17(21-15-7-3-1-5-11(13)15)18-10-14(20(25)26)12-6-2-4-8-16(12)22-18;;/h1-10H,(H,23,24)(H,25,26);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPXFICLXPLHBB-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=NC4=CC=CC=C4C(=C3)C(=O)[O-])C(=O)[O-].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H10N2Na2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2061357 | |
Record name | [2,2'-Biquinoline]-4,4'-dicarboxylic acid, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
388.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2,2'-Biquinoline]-4,4'-dicarboxylic acid, disodium salt | |
CAS RN |
979-88-4 | |
Record name | (2,2'-Biquinoline)-4,4'-dicarboxylic acid, sodium salt (1:2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000979884 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [2,2'-Biquinoline]-4,4'-dicarboxylic acid, sodium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | [2,2'-Biquinoline]-4,4'-dicarboxylic acid, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-Dicarboxy-2,2'-biquinoline disodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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